Cas no 36953-41-0 (3-Bromopyridin-4-ol)

• Product Name: 3-Bromopyridin-4-ol
• CAS No: 36953-41-0
• MF: C₅H₄BrNO
• MW: 173.995360374451
• MDL: MFCD01646107
• CID: 54653
• PubChem ID: 599549
• Update Time: 2025-05-20

3-Bromopyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-pyridinol
• 3-Bromo-4-hydroxypyridine
• 3-bromo-1H-pyridin-4-one
• 3-bromopyridin-4-ol
• AKOS032949741
• AMY23112
• 3-Bromo-pyridin-4-ol
• CS-D0895
• FS-3030
• 36953-41-0
• SY022509
• Pyridin-4-ol, 3-bromo-
• AB09574
• FT-0603789
• 4-Pyridinol, 3-bromo-
• J-511947
• 3-Bromo-4-pyridinol #
• 70149-39-2
• MFCD01646107
• AC-23226
• 3-bromo-4-Hydroxy pyridine
• AKOS005159344
• DTXSID40344798
• FT-0720978
• CL0162
• A6359
• SCHEMBL627795
• 3-bromopyridin-4(1H)-one
• EN300-116570
• DB-081336
• DA-03433
• 3-Bromopyridin-4-ol

• MDL： MFCD01646107
• Inchi： 1S/C5H4BrNO/c6-4-3-7-2-1-5(4)8/h1-3H,(H,7,8)
• InChI Key： JWHZKNRXTDYNJO-UHFFFAOYSA-N
• SMILES： BrC1=CNC=CC1=O

Computed Properties

• Exact Mass: 172.94800
• Monoisotopic Mass: 172.94763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.776
• Melting Point: 225-230 °C
• Boiling Point: 244.3℃ at 760 mmHg
• Flash Point: 101.6°C
• Refractive Index: 1.6
• PSA: 33.12000
• LogP: 1.54970

3-Bromopyridin-4-ol Security Information

• Signal Word：Warning
• Hazard Statement： H315;H319;H335
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines

Additional information on 3-Bromopyridin-4-ol

3-Bromopyridin-4-ol: A Comprehensive Overview

3-Bromopyridin-4-ol, also known by its CAS number 36953-41-0, is an organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is a derivative of pyridine, a six-membered aromatic ring with one nitrogen atom. The presence of a bromine atom at the 3-position and a hydroxyl group at the 4-position imparts unique chemical properties to this molecule, making it a valuable compound in various applications.

The synthesis of 3-Bromopyridin-4-ol involves several steps, including the bromination of pyridine derivatives. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels. One notable approach involves the use of selective bromination agents under controlled conditions, ensuring minimal side reactions. This has been particularly useful in scaling up production for industrial applications.

In terms of physical properties, 3-Bromopyridin-4-ol exhibits a melting point of approximately 120°C and a boiling point around 250°C. Its solubility in common solvents such as water and ethanol is moderate, which makes it suitable for various solution-based reactions. The compound's stability under thermal and oxidative conditions has also been extensively studied, with recent research indicating that it remains stable under mild to moderate reaction conditions.

The chemical reactivity of 3-Bromopyridin-4-ol is influenced by the electron-withdrawing effects of the bromine atom and the hydroxyl group. These groups activate specific positions on the aromatic ring for nucleophilic substitution and electrophilic aromatic substitution reactions. Recent studies have explored its potential as a precursor for synthesizing more complex heterocyclic compounds, which are valuable in drug discovery and materials science.

In the field of pharmacology, 3-Bromopyridin-4-ol has shown promise as a lead compound for developing new drug candidates. Its ability to interact with specific biological targets, such as enzymes and receptors, has been investigated in several preclinical studies. For instance, researchers have reported that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential in anti-cancer therapies.

Beyond pharmacology, 3-Bromopyridin-4-ol has found applications in materials science, particularly in the synthesis of advanced polymers and organic semiconductors. Its unique electronic properties make it an ideal building block for constructing materials with tailored electronic characteristics. Recent breakthroughs in this area include the use of this compound as a monomer in polymerization reactions, leading to materials with improved conductivity and mechanical stability.

The environmental impact of 3-Bromopyridin-4-ol has also been a topic of interest. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with complete mineralization occurring within 28 days. This makes it less hazardous compared to other halogenated compounds, which often persist in the environment for extended periods.

In conclusion, 3-Bromopyridin-4-ol, CAS number 36953-41-0, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies and application development, position it as an important molecule in contemporary chemical research.